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Compound of Interest

Compound Name: 4-Isopropylaniline

Cat. No.: B126951 Get Quote

An In-Depth Technical Guide to 4-Isopropylaniline

This technical guide provides a comprehensive overview of the core molecular properties of 4-
isopropylaniline, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Data
4-Isopropylaniline, also known as p-cumidine, is an aromatic organic compound with

significant applications as an intermediate in the synthesis of various substances, including

dyes and pharmaceuticals.[1][2] Its fundamental molecular characteristics are summarized

below.

Property Value Source

Molecular Formula C9H13N [3][4]

Molecular Weight 135.21 g/mol [2][3][4][5]

Linear Formula (CH3)2CHC6H4NH2

CAS Number 99-88-7 [3][4][6]

EC Number 202-797-2 [4]

Physicochemical Properties
4-Isopropylaniline is typically a clear, pale brown to red-brown liquid.[6] It is insoluble in water

but soluble in organic solvents like alcohol and benzene.[7]
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Property Value

Boiling Point 226-227 °C at 745 mmHg

Density 0.989 g/mL at 25 °C

Refractive Index n20/D 1.543

Experimental Protocols
Detailed experimental protocols are highly specific to the reaction or analysis being performed.

As a chemical intermediate, 4-isopropylaniline can be used in a variety of reactions. For

instance, it has been used in the hydroamination of phenylacetylene.[6] A generalized protocol

for such a reaction would involve the reaction of 4-isopropylaniline with phenylacetylene in

the presence of a suitable catalyst under controlled temperature and atmosphere. The specific

catalyst, solvent, reaction time, and purification methods would be detailed in the primary

research literature describing the experiment. Researchers should consult peer-reviewed

journals and established chemical synthesis databases for detailed, validated experimental

protocols for their specific application.

Logical Relationship Diagram
The following diagram illustrates the relationship between the common identifiers for 4-
isopropylaniline and its fundamental molecular properties.
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Figure 1: 4-Isopropylaniline Informational Flow

4-Isopropylaniline
(p-Cumidine)

Chemical Structure

is represented by a

CAS Number:
99-88-7

is registered under

Molecular Formula:
C9H13N

yields the

Molecular Weight:
135.21 g/mol

allows calculation of the

Click to download full resolution via product page

Figure 1: 4-Isopropylaniline Informational Flow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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